Cas no 118745-61-2 (1-Pentanethione,4-methyl-1-(4-morpholinyl)-)

• Product Name: 1-Pentanethione,4-methyl-1-(4-morpholinyl)-
• CAS No: 118745-61-2
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 131956
• PubChem ID: 11117095
• Update Time: 2025-04-19

1-Pentanethione,4-methyl-1-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanethione,4-methyl-1-(4-morpholinyl)-
• Morpholine, 4-(4-methyl-1-thioxopentyl)- (9CI)
• 4-methyl-1-morpholin-4-ylpentane-1-thione
• SCHEMBL9240959
• 118745-61-2
• Morpholine, 4-(4-methyl-1-thioxopentyl)- (9CI)

• Inchi： 1S/C10H19NOS/c1-9(2)3-4-10(13)11-5-7-12-8-6-11/h9H,3-8H2,1-2H3
• InChI Key： XJBCZHCISIAVRW-UHFFFAOYSA-N
• SMILES： S=C(CCC(C)C)N1CCOCC1

Computed Properties

• Exact Mass: 201.11887
• Monoisotopic Mass: 201.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• PSA: 12.47